[Leu5]-Enkephalin, amide acetate

• Molecular Formula: C30H42N6O8
• Molecular Weight: 614.7 g/mol
• IUPAC Name: acetic acid;(2S)-2-[[(2S)-2-[[2-[[2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]acetyl]amino]acetyl]amino]-3-phenylpropanoyl]amino]-4-methylpentanamide
• InChI: InChI=1S/C28H38N6O6.C2H4O2/c1-17(2)12-22(26(30)38)34-28(40)23(14-18-6-4-3-5-7-18)33-25(37)16-31-24(36)15-32-27(39)21(29)13-19-8-10-20(35)11-9-19;1-2(3)4/h3-11,17,21-23,35H,12-16,29H2,1-2H3,(H2,30,38)(H,31,36)(H,32,39)(H,33,37)(H,34,40);1H3,(H,3,4)/t21-,22-,23-;/m0./s1
• InChI Key: APDVYVLFBHBXLM-RGRVRPFLSA-N
• Isomeric SMILES: CC(C)C[C@@H](C(=O)N)NC(=O)[C@H](CC1=CC=CC=C1)NC(=O)CNC(=O)CNC(=O)[C@H](CC2=CC=C(C=C2)O)N.CC(=O)O
• Canonical SMILES: CC(C)CC(C(=O)N)NC(=O)C(CC1=CC=CC=C1)NC(=O)CNC(=O)CNC(=O)C(CC2=CC=C(C=C2)O)N.CC(=O)O

Description

[Leu5]-Enkephalin, amide acetate is a synthetic δ-opioid receptor (DOPR) agonist derived from the endogenous opioid peptide Leu-enkephalin (Tyr-Gly-Gly-Phe-Leu). Its structural distinction lies in the amidation of the C-terminal leucine residue and the acetate counterion, enhancing metabolic stability and receptor selectivity . In vitro, it exhibits a reversible, concentration-dependent inhibition of pelvic nerve-induced contractions with an IC50 of 2.1 nM . In vivo, its levels in the rat nucleus raphe magnus (NRM) and periaqueductal gray (PAG) regions increase significantly after Complete Freund’s Adjuvant (CFA)-induced inflammation, suggesting a role in modulating nociception .

The compound has a molecular formula of C₃₀H₄₂N₆O₈ (MW: 614.69) and is stored at -20°C (3-year stability) or -80°C in solvent (1–2 years) for research use .

Comparison with Similar Compounds

Methionine-Enkephalin ([Met5]-Enkephalin)

• Structural Difference : Replaces the C-terminal leucine with methionine.
• Functional Impact : Retains affinity for both δ- and μ-opioid receptors but with slightly reduced δ-selectivity compared to [Leu5]-Enkephalin, amide acetate. For example, [Leu5]-Enkephalin exhibits K_i values of 4.0 nM (δ) and 3.4 nM (μ), while [Met5]-Enkephalin shows broader receptor engagement .
• Metabolic Stability: Lacks the C-terminal amidation, making it more susceptible to enzymatic degradation by aminopeptidases and carboxypeptidases .

Cyclic Enkephalin Analogues (e.g., DPDPE)

• Structural Modification : Cyclization via disulfide bonds (e.g., c[D-Pen²,D-Pen⁵]enkephalin) introduces conformational rigidity.
• Functional Impact : Enhances δ-selectivity (K_i δ: 0.5 nM vs. μ: >1000 nM) and resistance to proteolysis compared to linear analogs like [Leu5]-Enkephalin, amide acetate .
• Pharmacological Profile : DPDPE shows negligible μ-receptor activity, unlike [Leu5]-Enkephalin, amide acetate, which retains partial μ-agonism .

Amide Bond Replacements in Enkephalins

Trans-Alkene Surrogates

• Modification : Replacement of the first amide bond (Tyr¹-Gly²) with a trans-alkene group.
• Impact : Maintains δ-receptor activity (EC₅₀: ~10 nM) while reducing susceptibility to hydrolysis by endopeptidases like XcACE .
• Comparison : Similar potency to [Leu5]-Enkephalin, amide acetate but with improved metabolic stability .

Ester and N-Methyl Amide Bonds

• Modification : Substitution of the final amide bond (Phe⁴-Leu⁵) with ester or N-methyl amide groups.
• Impact : Maintains δ-receptor binding (K_i: 5–10 nM) but reduces ERK1/2 phosphorylation efficacy by 50% compared to the parent compound .

Peptide Derivatives with Enhanced Selectivity

Deltakephalin and DALCE

• Deltakephalin : A synthetic DOPR-selective agonist with a modified N-terminal (e.g., D-Ser²) and Thr⁶ substitution. Exhibits >100-fold selectivity for δ over μ receptors .
• DALCE ([D-Ala², Leu⁵, Cys⁶]Enkephalin): A bivalent ligand with irreversible δ-antagonism.

Non-Peptidic Opioid Ligands

BMS986187

• Profile : A small-molecule δ-opioid receptor-positive allosteric modulator (EC₅₀: 0.03 μM).
• Advantage : Orally bioavailable and resistant to proteolysis, unlike peptide-based enkephalins .

Pharmacological and Metabolic Comparisons

Compound	Receptor Selectivity (Ki or EC50)	Metabolic Stability	Key Applications
[Leu5]-Enkephalin, amide acetate	δ: 4.0 nM; μ: 3.4 nM	Moderate (t1/2: ~60 min in plasma)	Pain research, inflammation models
DPDPE	δ: 0.5 nM; μ: >1000 nM	High (resistant to peptidases)	Selective δ-receptor studies
[Met5]-Enkephalin	δ: 6.2 nM; μ: 5.8 nM	Low (t1/2: <10 min)	Broad opioid signaling studies
BMS986187	δ PAM (EC50: 0.03 μM)	High (oral bioavailability)	Allosteric modulation studies

Q & A

Basic: What experimental methods are used to determine the δ-opioid receptor agonist activity of [Leu5]-Enkephalin, amide acetate?

Answer:
In vitro assays measuring concentration-dependent inhibition of pelvic nerve-induced contractions are standard. For example, IC50 values (e.g., 2.1 nM) can be determined using isolated tissue preparations, where reversible inhibition of contractions is quantified via force transducers. In vivo studies often employ CFA-induced inflammation models in rats, with microdissection of brain regions (e.g., NRM, PAG) followed by peptide quantification via immunoassays or HPLC .

Basic: How should [Leu5]-Enkephalin, amide acetate be stored to ensure stability in research experiments?

Answer:
For long-term stability, store lyophilized powder at -20°C (3-year stability) or dissolved in solvents (e.g., DMSO) at -80°C (1-year stability). Avoid freeze-thaw cycles and moisture exposure. Validate batch integrity using HPLC or mass spectrometry before critical experiments .

Advanced: How can researchers resolve contradictions in tissue-specific expression levels of [Leu5]-Enkephalin observed across pain models?

Answer:
Use longitudinal study designs with multiple time points (e.g., 4h, 4d, 2w post-CFA injection) to capture dynamic changes. Pair regional microdissection (e.g., ventral vs. caudal PAG) with LC-MS/MS for precise peptide quantification. Normalize data to saline-treated controls and apply repeated-measures ANOVA to identify statistically significant trends (p<0.05) .

Advanced: What strategies distinguish δ-opioid vs. μ-opioid receptor activation by [Leu5]-Enkephalin, amide acetate in vitro?

Answer:
Employ selective antagonists (e.g., naltrindole for δ, CTAP for μ) in competitive binding assays. Use receptor knockout cell lines or siRNA-mediated knockdown to isolate receptor-specific effects. Radioligand displacement assays with [³H]-DAMGO (μ-selective) and [³H]-DPDPE (δ-selective) can quantify binding affinities (K_i) .

Advanced: How does C-terminal amidation affect the receptor binding kinetics of Leu-enkephalin analogs?

Answer:
Compare [Leu5]-Enkephalin (free C-terminal) with its amidated form using surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC). Amidation enhances metabolic stability and may increase δ-receptor selectivity by altering electrostatic interactions with receptor subdomains. Validate via functional cAMP assays in transfected HEK293 cells .

Basic: What statistical approaches are appropriate for analyzing time-dependent changes in [Leu5]-Enkephalin levels?

Answer:
Use mixed-effects models or repeated-measures ANOVA for longitudinal data. Apply post-hoc tests (e.g., Tukey’s HSD) with Bonferroni correction for multiple comparisons. Report effect sizes (e.g., Cohen’s d) and 95% confidence intervals to contextualize biological significance beyond p<0.05 thresholds .

Advanced: What controls are essential to avoid cross-reactivity in immunoassays for endogenous [Leu5]-Enkephalin?

Answer:
Include pre-absorption controls with excess unlabeled peptide to confirm antibody specificity. Validate assays using knockout animal tissue or CRISPR-edited cell lines. Cross-verify results with orthogonal methods like LC-MS/MS, especially in CNS regions with high endogenous opioid peptide expression .

Basic: Which validated animal models study the antinociceptive effects of [Leu5]-Enkephalin, amide acetate?

Answer:
CFA-induced inflammatory pain models in rats are well-established. Measure mechanical allodynia using von Frey filaments and thermal hyperalgesia via Hargreaves’ test. For neuropathic pain, consider chronic constriction injury (CCI) models. Intracerebroventricular or intrathecal administration ensures CNS targeting .

Advanced: How can computational modeling predict interactions between [Leu5]-Enkephalin and δ-opioid receptor subtypes?

Answer:
Perform molecular docking with homology-modeled δ-receptor structures (e.g., based on cryo-EM data). Use molecular dynamics (MD) simulations to assess stability of peptide-receptor complexes. Validate predictions via alanine scanning mutagenesis of key receptor residues (e.g., D128^3.32) .

Basic: What analytical techniques verify the structural integrity of synthesized [Leu5]-Enkephalin batches?

Answer:
Use reverse-phase HPLC with UV detection (220 nm) for purity assessment. Confirm molecular weight via MALDI-TOF mass spectrometry (expected m/z: 614.69 for [M+H]⁺). Validate peptide sequence via Edman degradation or tandem MS/MS fragmentation .